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Compound of Interest

Compound Name:
4-Acetamido-3-

bromobenzotrifluoride

Cat. No.: B064549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available data and safety

information on closely related chemical compounds. A comprehensive, official Safety Data

Sheet (SDS) for 4-Acetamido-3-bromobenzotrifluoride (CAS No. 175135-49-6) was not

available at the time of writing. The information provided herein should be used as a guide and

supplemented with a thorough risk assessment before handling this chemical. Always consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Chemical and Physical Properties
4-Acetamido-3-bromobenzotrifluoride is a halogenated and trifluoromethylated aromatic

amide. Its structural features suggest its utility as a building block in medicinal chemistry and

materials science. The following table summarizes its key physical and chemical properties.
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Property Value Source

Chemical Name

N-(2-bromo-4-

(trifluoromethyl)phenyl)acetami

de

N/A

Synonyms
2'-Bromo-4'-

(trifluoromethyl)acetanilide
N/A

CAS Number 175135-49-6 [1]

Molecular Formula C₉H₇BrF₃NO [1]

Molecular Weight 282.06 g/mol [1]

Appearance Solid

Purity ≥95-98% (typical) [1]

Storage Temperature 2-8°C, under inert atmosphere

Hazard Identification and Classification
While a specific GHS classification for 4-Acetamido-3-bromobenzotrifluoride is not publicly

available, data for the closely related isomer, N-(4-Bromo-3-(trifluoromethyl)phenyl)acetamide,

provides a strong indication of its potential hazards.[1]

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Based on this information, 4-Acetamido-3-bromobenzotrifluoride should be handled as an

irritant to the skin, eyes, and respiratory system.
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Safe Handling and Storage
Engineering Controls

Work with this compound should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Wear a flame-retardant laboratory coat and chemically resistant gloves (e.g.,

nitrile rubber).

Respiratory Protection: If working outside of a fume hood or if dusts/aerosols are generated,

a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.

Handling Procedures
Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Use spark-proof tools and equipment to prevent ignition sources.

Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage is at 2-8°C under an inert atmosphere.
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Keep away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents.

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Set Up in Fume Hood

Weigh Compound

Transfer to Reaction Vessel

Decontaminate Glassware

Dispose of Waste in
Labeled Container

Wash Hands Thoroughly

Store in Cool, Dry,
Well-Ventilated Area
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Click to download full resolution via product page

Safe Handling Workflow Diagram

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.

Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth
(Do NOT Induce Vomiting)

Seek Immediate
Medical Attention

Click to download full resolution via product page
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First-Aid Response Diagram

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam. A water spray can be used to cool fire-exposed containers.

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon

oxides, nitrogen oxides, hydrogen bromide, and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in Section 3.2.

Containment and Cleanup: For a small spill, carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed, labeled container for disposal. For a large spill,

cordon off the area and contact your institution's EHS department.

Environmental Precautions: Prevent the material from entering drains or waterways.

Experimental Protocols for Safety Assessment
(General Methodologies)
The following are generalized protocols for determining key safety parameters for a chemical

compound like 4-Acetamido-3-bromobenzotrifluoride.

Melting Point Determination (Capillary Method)
Sample Preparation: A small amount of the dry, crystalline compound is packed into a

capillary tube.

Apparatus: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.
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Observation: The temperature at which the substance starts to melt and the temperature at

which it becomes completely liquid are recorded as the melting point range.

Acute Oral Toxicity (LD₅₀) Determination (Up-and-Down
Procedure - OECD 425)

Animal Model: Typically, a single sex of a rodent species (e.g., female rats) is used.

Dosing: A single animal is dosed at a starting level estimated from in vitro data or structure-

activity relationships.

Observation: The animal is observed for signs of toxicity and mortality over a set period (e.g.,

48 hours).

Sequential Dosing: If the animal survives, the next animal is dosed at a higher level. If it does

not, the next is dosed at a lower level.

Data Analysis: This sequential process continues until stopping criteria are met. The LD₅₀

(the dose lethal to 50% of the population) is then calculated using a maximum likelihood

method.

Skin Irritation/Corrosion Test (In Vitro - Reconstructed
Human Epidermis Test - OECD 439)

Test System: A reconstructed human epidermis model, which mimics the biochemical and

physiological properties of the upper layers of human skin, is used.

Application: The test chemical is applied topically to the surface of the skin tissue.

Incubation: The tissue is incubated for a specific period.

Viability Assessment: After exposure, the tissue's viability is determined using a colorimetric

assay (e.g., MTT assay).

Classification: The reduction in cell viability compared to negative controls is used to classify

the chemical as an irritant or non-irritant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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